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These application notes provide a comprehensive overview and a detailed protocol for the
guantitative determination of Big Endothelin-1 (Big ET-1) in human serum samples using a
sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kit. Big ET-1, the precursor to the
potent vasoconstrictor Endothelin-1 (ET-1), is a stable surrogate marker for ET-1 system
activation and holds significant interest in cardiovascular and renal disease research.

Introduction to Big Endothelin-1

Endothelin-1 is a powerful vasoconstrictor peptide that plays a crucial role in blood pressure
regulation and the pathophysiology of various cardiovascular diseases. However, ET-1 is
rapidly cleared from circulation, making its direct measurement challenging. Big ET-1, the 38-
amino acid precursor peptide, is more stable in circulation and is released in equimolar
amounts to ET-1, making it a reliable and clinically relevant biomarker for the activation of the
endothelin system.[1] This ELISA kit provides a sensitive and specific tool for quantifying Big
ET-1 levels in serum, aiding in research related to hypertension, heart failure, sepsis, and other
conditions where the endothelin system is implicated.
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Assay Principle

This Big Endothelin-1 ELISA kit is a solid-phase sandwich immunoassay. A microtiter plate is
pre-coated with a monoclonal antibody specific for human Big ET-1. During the first incubation,
Big ET-1 present in standards and patient samples binds to the immobilized antibody. After
washing, a biotin-labeled polyclonal antibody, also specific for Big ET-1, is added. This antibody
binds to a different epitope on the captured Big ET-1, forming a "sandwich". Following another
wash step, a streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the
biotinylated detection antibody. After a final wash, a substrate solution is added, and the HRP
enzyme catalyzes a color change that is proportional to the amount of Big ET-1 bound. The
reaction is then stopped, and the optical density is measured at 450 nm. The concentration of
Big ET-1 in the samples is determined by interpolating from a standard curve generated with
standards of known concentrations.

Big Endothelin-1 Signaling Pathway

Big Endothelin-1 is the inactive precursor to Endothelin-1 (ET-1). The conversion of Big ET-1
to the biologically active ET-1 is mediated by endothelin-converting enzymes (ECEs). ET-1 then
exerts its effects by binding to two G protein-coupled receptors: Endothelin Receptor A (ETA)
and Endothelin Receptor B (ETB). The activation of these receptors on various cell types,
particularly vascular smooth muscle cells, triggers a cascade of intracellular signaling events,
primarily leading to vasoconstriction and cell proliferation.
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Caption: Big Endothelin-1 to Endothelin-1 conversion and signaling pathway.
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Performance Characteristics

The performance characteristics of a typical Big Endothelin-1 ELISA kit are summarized
below. These values are for guidance only; users should refer to the certificate of analysis
provided with their specific kit lot.

Table 1: Assay Performance Characteristics

Parameter Value

Assay Range 0 — 3 pmol/l

Sensitivity (LOD) 0.02 pmol/l

Lower Limit of Quantification (LLOQ) 0.03 pmol/l

Sample Type Serum, EDTA Plasma, Citrate Plasma, Heparin

Plasma

Sample Volume 50 pl per well

Incubation Time 4 hours / 1 hour / 30 minutes

Conversion Factor 1 pmol/l = 4.283 pg/mi
Table 2: Assay Precision

Sample 1 Sample 2

Intra-Assay Precision (n=5)

Mean (pmol/l) 0.20 1.00

CV (%) <5% <5%

Inter-Assay Precision (n=10)

Mean (pmol/l) 0.20 1.00

CV (%) < 4% < 4%

Table 3: Specificity and Cross-Reactivity
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Substance Cross-Reactivity
Human Big ET-1 (1-38) 100%

Human ET-1/2/3 (1-21) <1%

Human ET-2 (1-37) <1%

Human ET-1/2 (1-38) <1%

Porcine Big ET (1-39) 21%

Rat Big ET-1 (1-39) 10%

Experimental Protocol

This protocol is a representative example for the determination of Big ET-1 in serum samples.
Please refer to the specific manual of your ELISA kit for detailed instructions.

Materials and Reagents
o Big Endothelin-1 ELISA 96-well plate

e Big ET-1 Standards (lyophilized)
o Control (lyophilized)

o Wash Buffer Concentrate (20x)
 Biotinylated Detection Antibody
o Streptavidin-HRP Conjugate

e TMB Substrate

o Stop Solution

» Plate sealer

¢ Distilled or deionized water
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Microplate reader capable of measuring absorbance at 450 nm

Sample Collection and Storage

Serum Collection: Collect whole blood into a serum separator tube (SST).
Clotting: Allow the blood to clot for 30 minutes at room temperature.
Centrifugation: Centrifuge for 15 minutes at 1000 x g.

Aliquoting: Immediately transfer the serum to a clean polypropylene tube.

Storage: Assay freshly prepared serum immediately. For later use, aliquot and store samples
at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Reagent Preparation

Standards and Control: Reconstitute the lyophilized standards and control with the volume of
distilled water specified in the kit manual. Allow them to dissolve for at least 10 minutes with
gentle swirling.

Wash Buffer: Dilute the 20x Wash Buffer Concentrate 1:20 with distilled water.

All other reagents are typically provided ready-to-use. Bring all reagents to room temperature
before use.

Assay Procedure

Plate Setup: Determine the number of wells required for standards, controls, and samples. It
is recommended to run all samples and standards in duplicate.

 First Incubation: Pipette 50 ul of each standard, control, and serum sample into the

appropriate wells.

e Cover and Incubate: Cover the plate with a plate sealer and incubate for 4 hours at room

temperature.

o Washing: Aspirate the contents of the wells and wash each well 3-5 times with 300 pl of

diluted Wash Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

to remove any remaining buffer.

e Second Incubation (Detection Antibody): Add 100 pl of the Biotinylated Detection Antibody to
each well.

o Cover and Incubate: Cover the plate with a new plate sealer and incubate for 1 hour at room
temperature.

e Washing: Repeat the washing step as described in step 4.

e Third Incubation (Streptavidin-HRP): Add 100 pl of the Streptavidin-HRP Conjugate to each
well.

e Cover and Incubate: Cover the plate with a new plate sealer and incubate for 30 minutes at
room temperature.

e Washing: Repeat the washing step as described in step 4.

e Substrate Incubation: Add 100 pl of TMB Substrate to each well. Incubate for 20-30 minutes
at room temperature in the dark. A blue color will develop.

o Stop Reaction: Add 100 pl of Stop Solution to each well. The color will change from blue to
yellow.

o Read Plate: Measure the optical density (OD) of each well at 450 nm within 10 minutes of
adding the Stop Solution.

Data Analysis

» Calculate the mean absorbance for each set of duplicate standards, controls, and samples.

o Subtract the mean absorbance of the zero standard (blank) from all other mean
absorbances.

e Plot the mean absorbance for each standard on the y-axis against the corresponding
concentration on the x-axis. Generate a standard curve using a four-parameter logistic (4-
PL) curve-fit.
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e Use the standard curve to determine the concentration of Big ET-1 in each sample.

e Multiply the calculated concentration by any dilution factor used for the samples.

Experimental Workflow

The following diagram illustrates the major steps of the Big Endothelin-1 ELISA protocol.
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Caption: A typical workflow for a Big Endothelin-1 sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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